Cas no 4197-74-4 (1,4-Benzenediol,2-hexyl-, 1,4-dibenzoate)

• Product name: 1,4-Benzenediol,2-hexyl-, 1,4-dibenzoate
• CAS No: 4197-74-4
• MF: C₂₆H₂₆O₄
• MW: 402.48224
• CID: 335241
• PubChem ID: 264276

1,4-Benzenediol,2-hexyl-, 1,4-dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-hexyl-, 1,4-dibenzoate
• NSC-99316
• 2-hexylbenzene-1,4-diyl dibenzoate
• NSC99316
• 4197-74-4
• DTXSID20295017

• Inchi： InChI=1S/C26H26O4/c1-2-3-4-7-16-22-19-23(29-25(27)20-12-8-5-9-13-20)17-18-24(22)30-26(28)21-14-10-6-11-15-21/h5-6,8-15,17-19H,2-4,7,16H2,1H3
• InChI Key： QFBUFVQEYCRCEQ-UHFFFAOYSA-N
• SMILES： CCCCCCC1C=C(OC(C2C=CC=CC=2)=O)C=CC=1OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 402.18318
• Monoisotopic Mass: 402.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.133
• Boiling Point: 563.7°C at 760 mmHg
• Flash Point: 284.1°C
• Refractive Index: 1.576
• PSA: 52.6